![molecular formula C30H19ClN2O2S B4305489 6-chloro-3-[(4,5-diphenyl-1,3-oxazol-2-yl)thio]-4-phenylquinolin-2(1H)-one CAS No. 696646-56-7](/img/structure/B4305489.png)
6-chloro-3-[(4,5-diphenyl-1,3-oxazol-2-yl)thio]-4-phenylquinolin-2(1H)-one
Overview
Description
6-chloro-3-[(4,5-diphenyl-1,3-oxazol-2-yl)thio]-4-phenylquinolin-2(1H)-one is a chemical compound that has garnered significant attention in scientific research due to its unique properties. This compound is commonly referred to as DPOQ and is a quinoline derivative. DPOQ has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of DPOQ is not yet fully understood. However, studies have shown that DPOQ can induce apoptosis (programmed cell death) in cancer cells by activating caspase-3 and caspase-9. DPOQ has also been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
DPOQ has been shown to have various biochemical and physiological effects. Studies have shown that DPOQ can inhibit the proliferation of cancer cells by inducing cell cycle arrest at the G2/M phase. DPOQ has also been shown to inhibit the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases (MMPs). In addition, DPOQ has been shown to have antioxidant activity, which can protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the major advantages of using DPOQ in lab experiments is its potent antitumor activity against various cancer cell lines. However, one of the limitations of using DPOQ is its low solubility in water, which can make it difficult to administer in vivo. In addition, DPOQ has been shown to have cytotoxic effects on normal cells at high concentrations, which can limit its therapeutic potential.
Future Directions
There are several future directions for the study of DPOQ. One of the most promising directions is the development of DPOQ-based drugs for the treatment of cancer and Alzheimer's disease. Studies are also needed to investigate the pharmacokinetics and pharmacodynamics of DPOQ in vivo. In addition, studies are needed to investigate the potential side effects of DPOQ on normal cells and tissues. Finally, studies are needed to investigate the potential use of DPOQ in combination with other anticancer drugs to enhance its therapeutic potential.
Conclusion:
In conclusion, DPOQ is a chemical compound that has garnered significant attention in scientific research due to its unique properties. DPOQ has been synthesized using various methods, and its mechanism of action has been studied extensively. DPOQ has shown potent antitumor activity against various cancer cell lines, and has potential use in the treatment of Alzheimer's disease. However, further studies are needed to investigate its pharmacokinetics, pharmacodynamics, and potential side effects on normal cells and tissues.
Scientific Research Applications
DPOQ has been extensively studied for its potential use in various scientific research fields. One of the most promising applications of DPOQ is in the field of cancer research. Studies have shown that DPOQ has potent antitumor activity against various cancer cell lines, including lung, breast, and colon cancer. DPOQ has also been studied for its potential use in the treatment of Alzheimer's disease. Studies have shown that DPOQ can inhibit the aggregation of amyloid-beta peptides, which are known to be a major contributor to the development of Alzheimer's disease.
properties
IUPAC Name |
6-chloro-3-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-4-phenyl-1H-quinolin-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H19ClN2O2S/c31-22-16-17-24-23(18-22)25(19-10-4-1-5-11-19)28(29(34)32-24)36-30-33-26(20-12-6-2-7-13-20)27(35-30)21-14-8-3-9-15-21/h1-18H,(H,32,34) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAKZSPIIVQVZJU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C(=O)NC3=C2C=C(C=C3)Cl)SC4=NC(=C(O4)C5=CC=CC=C5)C6=CC=CC=C6 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H19ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201156024 | |
Record name | 6-Chloro-3-[(4,5-diphenyl-2-oxazolyl)thio]-4-phenyl-2(1H)-quinolinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201156024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
507.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-3-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-4-phenylquinolin-2(1H)-one | |
CAS RN |
696646-56-7 | |
Record name | 6-Chloro-3-[(4,5-diphenyl-2-oxazolyl)thio]-4-phenyl-2(1H)-quinolinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=696646-56-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Chloro-3-[(4,5-diphenyl-2-oxazolyl)thio]-4-phenyl-2(1H)-quinolinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201156024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.